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Introduction
Starch, a ubiquitous plant polysaccharide, serves as a primary source of carbohydrates in the

human diet and a versatile excipient in the pharmaceutical industry. Maize (corn) starch, in

particular, is extensively utilized due to its abundance, low cost, and unique physicochemical

properties. These properties are intrinsically linked to the intricate and highly organized

crystalline structure of the starch granule. This technical guide provides a comprehensive

overview of the crystalline architecture of maize starch granules, offering insights into its

composition, morphology, and the analytical techniques employed for its characterization. A

thorough understanding of this structure is paramount for its effective application in research,

drug development, and various industrial processes.

Composition of Maize Starch Granules
Maize starch granules are primarily composed of two glucose polymers: amylose and

amylopectin. The relative proportion of these two polysaccharides is a critical determinant of

the starch's functional properties.
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Amylose is an essentially linear polymer consisting of α-1,4 linked glucose units, which gives

it a helical structure.[1]

Amylopectin is a highly branched polymer with a backbone of α-1,4 linked glucose chains

and α-1,6 linked branch points.[1]

The amylose content in normal maize starch typically ranges from 20-30%, with amylopectin

making up the remaining 70-80%.[1][2] However, genetic variations can lead to starches with

significantly different compositions, such as high-amylose maize (up to 70% amylose) and

waxy maize (nearly 100% amylopectin).[1]

Property Value Range References

Amylose Content (Normal

Maize)
20 - 30% [1][2]

Amylopectin Content (Normal

Maize)
70 - 80% [1][2]

Amylose Content (High-

Amylose Maize)
Up to 70% [1]

Amylopectin Content (Waxy

Maize)
~100% [3]

Granule Morphology and Size
Maize starch granules exhibit a characteristic polygonal or spherical shape.[3] Their size is not

uniform and typically follows a bimodal or trimodal distribution, with populations of small and

large granules.[3] The average diameter of maize starch granules generally falls within the

range of 5 to 25 micrometers.[3]
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Property Value Range References

Granule Shape Polygonal, Spherical [3]

Average Granule Diameter 5 - 25 µm [3]

Small Granule Size 1 - 7 µm [3]

Large Granule Size 15 - 20 µm [3]

Crystalline Structure
The arrangement of amylopectin molecules within the granule gives rise to a semi-crystalline

structure. This structure is characterized by alternating amorphous and crystalline regions,

often organized into concentric growth rings. The crystalline regions are formed by the parallel

alignment of double helices of amylopectin branches.

Maize starch exhibits a characteristic A-type crystalline pattern as determined by X-ray

diffraction (XRD).[3][4] This polymorph is distinguished by a monoclinic unit cell with specific

lattice parameters.

Crystalline Parameter Value References

Crystalline Type A-type [3][4]

Unit Cell System Monoclinic [4]

Unit Cell Parameter a 11.90 Å [4]

Unit Cell Parameter b 17.70 Å [4]

Unit Cell Parameter c 10.52 Å [4]

Unit Cell Angles (α, β, γ) 90° [4]

Relative Crystallinity 35 - 45% [5][6]
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Determination of Amylose Content
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A common method for determining amylose content is through the formation of a blue-colored

complex with iodine, which can be quantified spectrophotometrically.

Protocol:

Sample Preparation: Accurately weigh approximately 100 mg of starch and disperse it in 1

ml of 95% ethanol.

Solubilization: Add 9 ml of 1 N NaOH and heat in a boiling water bath for 10 minutes to

gelatinize the starch.

Neutralization and Dilution: After cooling, neutralize the solution with 1 N HCl and dilute to a

known volume with distilled water.

Color Development: Take an aliquot of the starch solution and add an iodine-potassium

iodide solution.

Spectrophotometry: Measure the absorbance of the solution at a wavelength of 620 nm.

Quantification: Calculate the amylose content by comparing the absorbance to a standard

curve prepared with pure amylose.[7][8][9]

Granule Size Distribution Analysis
Laser diffraction is a widely used technique for determining the particle size distribution of

starch granules.

Protocol:

Sample Dispersion: Disperse a small amount of starch powder in a suitable dispersant, such

as water or ethanol, to create a dilute suspension. Sonication can be used to break up

agglomerates.

Instrument Setup: Set the laser diffraction particle size analyzer to the appropriate

measurement parameters for starch.

Measurement: Introduce the starch suspension into the instrument's sample cell. The

instrument will measure the angular distribution of scattered light from the particles.
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Data Analysis: The software uses the Mie or Fraunhofer theory to calculate the particle size

distribution from the scattered light pattern. The results are typically presented as a volume

or number-based distribution.[10][11]

X-Ray Diffraction (XRD) Analysis
XRD is the primary technique for determining the crystalline type and calculating the relative

crystallinity of starch.

Protocol:

Sample Preparation: Pack the starch powder into a sample holder, ensuring a flat and

smooth surface. The moisture content of the sample should be equilibrated.

Instrument Setup: Use an X-ray diffractometer with Cu Kα radiation. Set the scanning range

for the diffraction angle (2θ) typically from 4° to 40°.

Data Acquisition: Collect the diffraction pattern.

Data Analysis:

Crystalline Type Identification: Identify the characteristic diffraction peaks for the A-type

pattern, which for maize starch are typically found at 2θ values of approximately 15°, 17°,

18°, and 23°.[4][5]

Relative Crystallinity Calculation: The relative crystallinity is calculated as the ratio of the

area of the crystalline peaks to the total area of the diffractogram (crystalline + amorphous

halo).[12][13][14][15][16] This can be done using software to fit and separate the

crystalline peaks from the amorphous background.

Scanning Electron Microscopy (SEM)
SEM is used to visualize the morphology and surface features of starch granules.

Protocol:

Sample Mounting: Disperse a small amount of dry starch powder onto an aluminum stub

covered with double-sided carbon adhesive tape.
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Coating: Sputter-coat the sample with a thin layer of a conductive metal, such as gold or

gold-palladium, to prevent charging under the electron beam.

Imaging: Place the stub in the SEM chamber and evacuate to a high vacuum. Scan the

electron beam across the sample and collect the secondary electrons to form an image of

the granule surface.[17][18]

Transmission Electron Microscopy (TEM)
TEM is employed to observe the internal structure of starch granules, including growth rings

and the arrangement of crystalline and amorphous lamellae.

Protocol:

Fixation and Dehydration: Fix the starch granules in a solution like glutaraldehyde, followed

by dehydration through a graded series of ethanol.

Embedding: Infiltrate the dehydrated granules with a resin (e.g., epoxy resin) and polymerize

it to form a solid block.

Ultrathin Sectioning: Cut ultrathin sections (typically 50-100 nm thick) of the embedded

starch granules using an ultramicrotome with a diamond knife.

Staining: Mount the sections on a TEM grid and stain them with heavy metal salts (e.g.,

uranyl acetate and lead citrate) to enhance contrast.

Imaging: Observe the stained sections in a TEM. The electron beam passes through the thin

sections, and the differential scattering of electrons creates an image of the internal

structures.[19][20][21]

Differential Scanning Calorimetry (DSC)
DSC is used to study the thermal properties of starch, such as gelatinization and

retrogradation, which are related to its crystalline structure.

Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.cerealsgrains.org/publications/cc/backissues/1992/Documents/69_456.pdf
https://documents.thermofisher.com/TFS-Assets/MSD/Application-Notes/desktop-sem-sample-preparation-guide-BR0098.pdf
https://www.researchgate.net/figure/Transmission-electron-micrographs-of-ultrathin-sections-of-maize-starch-granules-treated_fig3_240634852
http://www.cropj.com/cui_8_11_2014_1560_1565.pdf
https://www.jeolusa.com/NEWS-EVENTS/Blog/beginners-guide-tem-sample-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15989902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Accurately weigh a small amount of starch (typically 2-5 mg) into an

aluminum DSC pan. Add a specific amount of water (e.g., a 1:2 starch-to-water ratio) and

hermetically seal the pan.

Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell. Set

the temperature program, which typically involves heating the sample at a constant rate

(e.g., 10°C/min) over a defined temperature range (e.g., 20°C to 120°C).

Data Acquisition: The DSC measures the heat flow into the sample relative to the reference

as a function of temperature.

Data Analysis: The gelatinization process is observed as an endothermic peak on the DSC

thermogram. From this peak, key parameters can be determined: onset temperature (To),

peak temperature (Tp), conclusion temperature (Tc), and the enthalpy of gelatinization (ΔH).

[22][23][24][25][26]
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Caption: Simplified pathway of starch biosynthesis in maize endosperm.
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Caption: General workflow for the isolation and characterization of maize starch granules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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